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Compound of Interest

Compound Name: (8,4-Dimethylphenyl)methanethiol
CAS No.: 4496-95-1
Cat. No.: B1456911

Get Quote

Executive Summary

3,4-Dimethylbenzyl thiol (CAS 4496-95-1), also known as (3,4-dimethylphenyl)methanethiol,
is a specialized organosulfur intermediate used in the synthesis of pharmaceutical linkers and
surface-active ligands.[1] Unlike its aryl isomer (3,4-dimethylbenzenethiol), this compound
features a methylene bridge that significantly alters its reactivity and physicochemical profile.

This guide addresses a common challenge in the field: the scarcity of experimentally reported
physical constants for this specific isomer. It provides predicted thermodynamic values
grounded in Structure-Property Relationships (SPR), followed by rigorous experimental
protocols for verifying these values in your own laboratory.

Chemical Identity & Structural Analysis[2][3][4]

Before characterization, it is critical to distinguish this compound from its isomers to prevent
dangerous synthesis errors.
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Property Specification

IUPAC Name (3,4-Dimethylphenyl)methanethiol
Common Name 3,4-Dimethylbenzyl mercaptan
CAS Number 4496-95-1

Molecular Formula CoH12S

Molecular Weight 152.26 g/mol

SMILES CC1l=C(C)Cc=C(CSs)Cc=C1

Thiol group attached to a benzylic carbon (sp?3),
Key Structural Feature o
not the aromatic ring (sp?).[2]

Isomer Warning

» Do not confuse with: 3,4-Dimethylbenzenethiol (CAS 18800-53-8).[2]

« Differentiation: The benzenethiol (aryl thiol) has a pKa ~6-7 and is more acidic. The benzyl
thiol (target compound) has a pKa ~9-10 and nucleophilic behavior similar to alkyl thiols.

Thermodynamic Properties: Predicted vs.
Experimental

Due to the limited public availability of experimental data for CAS 4496-95-1, the following
values are derived from homologous series analysis and group contribution methods
(Joback/Stein), using the well-characterized alcohol analogue (3,4-dimethylbenzyl alcohol) as a
reference anchor.

Boiling Point (BP)
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Condition Value /| Range Confidence Source | Method

Estimated via
Standard (760 mmHg) 208 — 215 °C High Homologue

Comparison*

Pressure-Temperature

Reduced (15 mmHg) 105-110°C Medium
Nomograph
3,4-Dimethylbenzyl
Reference Anchor 219 °C Experimental alcohol (CAS 6966-

10-5)

*Mechanistic Insight: Thiols typically boil 10-20 °C lower than their corresponding alcohols due
to the weaker hydrogen bonding capability of the S-H group compared to the O-H group. Since
the alcohol boils at 219 °C, the thiol is expected to boil in the 208-215 °C range.

Melting Point (MP)

State Value / Range Confidence Source | Method
Phase at RT Liquid (likely) Medium Comparative Analysis
Predicted MP <25°C Medium Group Contribution

) 3,4-Dimethylbenzyl
Reference Anchor 62—-64 °C Experimental )

alcohol (Solid)

) Benzyl mercaptan

Reference Anchor -30°C Experimental

(Liquid)

*Mechanistic Insight: The substitution of oxygen with sulfur generally lowers the melting point
by reducing crystal lattice energy derived from H-bonding. While the dimethyl substitution adds
rigidity (raising MP compared to benzyl mercaptan), it is likely insufficient to raise the MP above
room temperature, though it may exist as a low-melting solid in high purity.

Experimental Determination Protocols

Since literature values are estimated, you must validate these properties experimentally. The
following protocols are designed to prevent disulfide formation (oxidation), which is the primary
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source of error in thiol characterization.

Protocol A: Boiling Point Determination (Siwoloboff
Method)

For samples < 1 mL. Prevents oxidative degradation common in open distillation.
e Preparation:
o Use a standard melting point capillary tube sealed at one end.
o Add 50 pL of 3,4-dimethylbenzyl thiol.
o Insert a smaller, inverted capillary (open end down) into the liquid.
e Setup:
o Place the assembly into a melting point apparatus (e.g., Mel-Temp) or oil bath.
e Heating:
o Ramp temperature at 5 °C/min.
o Observation: You will see a slow stream of bubbles (trapped air expanding).

o Endpoint: When a rapid, continuous stream of bubbles emerges, the vapor pressure
equals external pressure.

e Reading:
o Stop heating immediately.

o Record the temperature when the bubbling stops and liquid is sucked back into the
inverted capillary. This is the true boiling point.

Protocol B: Melting Point via DSC (Differential Scanning
Calorimetry)
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Preferred for high-precision purity and MP determination.
e Encapsulation:

o Hermetically seal 2-5 mg of sample in an aluminum pan under a nitrogen atmosphere
(glovebox preferred) to prevent oxidation.

e Cycle:
o Cool to -80 °C.
o Heat to 100 °C at 10 °C/min.
e Analysis:
o The onset of the endothermic peak represents the melting point.

o Self-Validation: If a second exotherm appears upon heating, it indicates thermal
decomposition or disulfide formation.

Synthesis & Impurity Profile

Understanding the synthesis helps identify impurities that affect MP/BP readings. The standard
route is via the isothiouronium salt.

3,4-Dimethylbenzyl chloride

(CAS 102-46-5) SN2 Substitution
Isothiouronium . .
TR > Salt Alkaline Hydrolysis
Thiourea R \ . o pmmmmmmmmmmmm e
(Reflux/EtOH) 3,4-Dimethylbenzyl thiol Air Oxidation _ | Disulfide Impurity !

NAOH/H20 N\ oo vvreevnemmemee > (CAs4a%6-951) | T | (Oxidation Product) 1

_______________

(Hydrolysis)

Click to download full resolution via product page

Figure 1: Synthesis pathway from the benzyl chloride precursor. Note that air oxidation leads to
the disulfide impurity, which will significantly elevate the observed boiling point.
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Applications in Drug Development[6]

¢ Antibody-Drug Conjugates (ADCSs):

o Used as a "spacer” unit. The dimethyl groups provide steric hindrance, potentially
increasing the metabolic stability of the adjacent linker region compared to unsubstituted
benzyl thiols.

o Surface Chemistry:

o Forms Self-Assembled Monolayers (SAMs) on gold sensors. The methyl groups alter the
packing density, useful for tuning surface hydrophobicity in biosensors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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